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JNJ-47965567 Technical Support Center

This technical support guide provides researchers, scientists, and drug development
professionals with detailed information on the off-target effects and selectivity profile of INJ-
47965567, a potent P2X7 receptor antagonist.

Frequently Asked Questions (FAQS)
Q1: What is the primary molecular target of INJ-47965567?
JNJ-47965567 is a potent and selective antagonist of the P2X7 receptor, an ATP-gated ion

channel.[1][2][3] It is a centrally permeable compound, making it a suitable tool for investigating
the role of central P2X7 in rodent models of CNS pathophysiology.[2][4]

Q2: How potent and selective is INJ-47965567 for its primary target?

JNJ-47965567 demonstrates high affinity for both human and rat P2X7 receptors.[1][4] Its
selectivity was confirmed against a broad panel of other receptors, ion channels, and
transporters, where it was found to be highly selective for the P2X7 receptor.[1][3][5]
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Q3: What are the known off-target interactions of INJ-479655677

The compound is considered "clean" at a concentration of 1 yM.[1] However, at a higher
concentration of 10 pM, significant off-target effects (>50% inhibition) were observed at two
specific sites:

e Human Serotonin Transporter (SERT): 82% effect
e Human Melatonin 1 Receptor (MT1): 65% effect[1]

Researchers should consider these potential off-target activities when using concentrations of
JNJ-47965567 approaching 10 pM in their experiments.

Q4: How was the selectivity of INJ-47965567 determined?

The selectivity was assessed using a standard panel of receptors, ion channels, and
transporters (CEREP).[1] This type of broad screening is a standard industry practice to identify
potential off-target interactions early in the drug discovery process. It typically involves
radioligand binding assays for a wide array of molecular targets.

Troubleshooting Guide

Issue: | am observing an unexpected phenotype in my in vitro or in vivo model that doesn't
align with P2X7 antagonism. Could this be an off-target effect?

Troubleshooting Steps:

» Review Compound Concentration: The most likely cause of off-target effects is high
compound concentration. The primary off-target activity of INJ-47965567 was observed at
10 uM.[1]

o Action: Verify the final concentration of INJ-47965567 in your experiment. If it is at or near
10 uM, consider performing a dose-response curve to see if the unexpected phenotype
diminishes at lower concentrations that are still effective for P2X7 antagonism (e.g., high
nanomolar to low micromolar range).

o Consider Serotonergic or Melatonergic Systems: The known off-targets are the serotonin
transporter and the melatonin 1 receptor.[1]
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o Action: Evaluate if your experimental system (cell line, tissue, or animal model) has a
functional serotonergic or melatonergic system. An unexpected phenotype could be
related to modulation of serotonin reuptake or melatonin signaling. You may need to use
specific antagonists for these off-targets to confirm this hypothesis.

o Consult the Selectivity Data: Refer to the quantitative data in Table 2. The effect on the
serotonin transporter was more pronounced (82%) than on the melatonin receptor (65%).[1]

o Action: Prioritize investigating a potential serotonergic effect. For example, in behavioral
studies, consider if the observed phenotype could be linked to altered serotonin levels.

Data Presentation

Table 1: Potency and Binding Affinity of INJ-47965567 at P2X7 Receptors

Species/Syste Value (Mean *
Assay Type Value Type Reference
m SEM)
Radioligand )
Human o pKi 7.9 +£0.07 [1]
Binding
Human Functional Assay  plCso 8.3 [31[5]
Radioligand )
Rat o pKi 8.7 £0.07 [1]
Binding
Rat Functional Assay  plCso 7.2 [315]
Mouse Functional Assay  plCso 7.5 [31[5]
Human Blood IL-1p Release pICso 6.7 + 0.07 [1][4]
Human
IL-1p Release pICso 7.5 +0.07 [1][4]
Monocytes
Rat Microglia IL-13 Release pICso 7.1+£0.1 [1][4]

Table 2: Off-Target Selectivity Profile of INJ-47965567
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Target

Test Concentration
(uM)

Effect (%
Inhibition/Stimulati
on)

Reference

Broad Panel (various

1 No significant effect [1]
targets)
Human Serotonin

10 82% [1]
Transporter
Human Melatonin 1

10 65% [1]

Receptor

Experimental Protocols

Protocol 1: Radioligand Binding Assay for P2X7 Affinity (pKi) Determination

This is a generalized protocol based on standard industry practices for determining binding

affinity.

e Preparation of Membranes: Membranes are prepared from cell lines recombinantly

expressing the human or rat P2X7 receptor (e.g., 1321N1 cells).[4]

» Radioligand: A suitable radiolabeled P2X7 antagonist, such as [H]-A-804598, is used.[1]

e Assay:

o Membranes are incubated with a fixed concentration of the radioligand.

o Increasing concentrations of the test compound (JNJ-47965567) are added to

competitively displace the radioligand.

o Non-specific binding is determined in the presence of a high concentration of a non-

labeled P2X7 antagonist.

o Detection: After incubation, the membranes are filtered and washed to separate bound from

free radioligand. The radioactivity retained on the filters is measured using a scintillation

counter.
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» Data Analysis: The data are fitted to a one-site competition binding model using non-linear
regression to calculate the ICso value. The Ki value is then calculated from the 1Cso using the
Cheng-Prusoff equation. The pKi is the negative logarithm of the Ki.

Protocol 2: IL-13 Release Assay for Functional Potency (plCso)

This protocol outlines the measurement of functional P2X7 antagonism in native systems like
human monocytes or rat microglia.[1][2][4]

o Cell Preparation: Isolate human peripheral blood mononuclear cells (PBMCs) and enrich for
monocytes, or culture primary rat microglia.

e Priming: Prime the cells with lipopolysaccharide (LPS) to induce the expression of pro-IL-1f3.

e Inhibition: Pre-incubate the primed cells with various concentrations of JINJ-47965567 for a
defined period.

e Activation: Stimulate the cells with a P2X7 agonist, such as Benzoyl-ATP (Bz-ATP), to
activate the NLRP3 inflammasome and induce the cleavage and release of mature IL-1[3.

» Quantification: Collect the cell supernatant and measure the concentration of IL-1[3 using a
specific ELISA kit.

o Data Analysis: Plot the IL-13 concentration against the logarithm of the INJ-47965567
concentration. Fit the data to a four-parameter logistic equation to determine the ICso value.
The plCso is the negative logarithm of the ICso.

Visualizations
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JNJ-47965567 Selectivity
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Caption: Selectivity profile of INJ-47965567.
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Workflow for Assessing Off-Target Effects
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Caption: Troubleshooting workflow for unexpected experimental results.
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P2X7 Signaling & Point of Intervention
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Caption: Simplified P2X7 signaling pathway and JNJ-47965567 action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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